![molecular formula C13H16Cl2N4 B6193427 2-[5-(1H-pyrrol-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride CAS No. 2680542-02-1](/img/no-structure.png)
2-[5-(1H-pyrrol-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
Overview
Description
2-[5-(1H-pyrrol-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C13H16Cl2N4 and its molecular weight is 299.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[5-(1H-pyrrol-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride' involves the reaction of 2-amino-5-(1H-pyrrol-1-yl)benzodiazole with ethyl bromoacetate to form 2-(5-(1H-pyrrol-1-yl)-1H-1,3-benzodiazol-2-yl)acetic acid ethyl ester. This intermediate is then hydrolyzed to form 2-(5-(1H-pyrrol-1-yl)-1H-1,3-benzodiazol-2-yl)acetic acid, which is subsequently converted to the final product by reaction with ethylenediamine and hydrochloric acid.", "Starting Materials": [ "2-amino-5-nitrobenzodiazole", "ethyl bromoacetate", "1H-pyrrole", "sodium hydride", "ethylenediamine", "hydrochloric acid" ], "Reaction": [ "Step 1: Reduction of 2-amino-5-nitrobenzodiazole with sodium hydride to form 2-amino-5-aminobenzodiazole", "Step 2: Reaction of 2-amino-5-aminobenzodiazole with 1H-pyrrole to form 2-amino-5-(1H-pyrrol-1-yl)benzodiazole", "Step 3: Reaction of 2-amino-5-(1H-pyrrol-1-yl)benzodiazole with ethyl bromoacetate to form 2-(5-(1H-pyrrol-1-yl)-1H-1,3-benzodiazol-2-yl)acetic acid ethyl ester", "Step 4: Hydrolysis of 2-(5-(1H-pyrrol-1-yl)-1H-1,3-benzodiazol-2-yl)acetic acid ethyl ester to form 2-(5-(1H-pyrrol-1-yl)-1H-1,3-benzodiazol-2-yl)acetic acid", "Step 5: Reaction of 2-(5-(1H-pyrrol-1-yl)-1H-1,3-benzodiazol-2-yl)acetic acid with ethylenediamine and hydrochloric acid to form 2-[5-(1H-pyrrol-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride" ] } | |
CAS No. |
2680542-02-1 |
Molecular Formula |
C13H16Cl2N4 |
Molecular Weight |
299.2 |
Purity |
95 |
Origin of Product |
United States |
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